![molecular formula C12H25NO3S3 B8595312 10-{[(Methylsulfanyl)carbonothioyl]amino}decane-1-sulfonic acid CAS No. 61300-19-4](/img/structure/B8595312.png)
10-{[(Methylsulfanyl)carbonothioyl]amino}decane-1-sulfonic acid
Cat. No. B8595312
Key on ui cas rn:
61300-19-4
M. Wt: 327.5 g/mol
InChI Key: RNXHFXPXQAHYQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04159373
Procedure details
A suspension of 56 g. (1.0 mol.) of potassium hydroxide and 118.7 g. (0.5 mol.) of 10-aminodecanesulfonic acid in 170 ml. of water is stirred for 30 minutes at 25°, then 40 g. (0.52 mol.) of carbon disulfide and 80 ml. of ethanol are added and the reaction mixture is stirred at 25° for 12 hours. The mixture is refluxed gently for two hours and cooled. Methyl iodide (71 g., 0.3 mol.) and 130 ml. of ethanol are added to the mixture and it is stirred at 25° for 12 hours. The mixture is evaporated to remove the ethanol and the solid residue is collected by filtration to give methyl 10-sulfodecyldithiocarbamate.
Name
10-aminodecanesulfonic acid
Quantity
0.5 mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
[OH-].[K+].[NH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][S:14]([OH:17])(=[O:16])=[O:15].[C:18](=[S:20])=[S:19].[CH3:21]I>C(O)C.O>[S:14]([CH2:13][CH2:12][CH2:11][CH2:10][CH2:9][CH2:8][CH2:7][CH2:6][CH2:5][CH2:4][NH:3][C:18](=[S:20])[S:19][CH3:21])([OH:17])(=[O:15])=[O:16] |f:0.1|
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Inputs
Step One
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Name
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|
|
Quantity
|
1 mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[K+]
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Step Two
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Name
|
10-aminodecanesulfonic acid
|
|
Quantity
|
0.5 mol
|
|
Type
|
reactant
|
|
Smiles
|
NCCCCCCCCCCS(=O)(=O)O
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Step Three
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Name
|
|
|
Quantity
|
0.52 mol
|
|
Type
|
reactant
|
|
Smiles
|
C(=S)=S
|
Step Four
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Name
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|
|
Quantity
|
71 g
|
|
Type
|
reactant
|
|
Smiles
|
CI
|
Step Five
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
Step Six
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
Step Seven
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the reaction mixture is stirred at 25° for 12 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
|
|
Details
|
A suspension of 56 g
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
The mixture is refluxed gently for two hours
|
|
Duration
|
2 h
|
TEMPERATURE
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Type
|
TEMPERATURE
|
|
Details
|
cooled
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
is stirred at 25° for 12 hours
|
|
Duration
|
12 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The mixture is evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to remove the ethanol
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
the solid residue is collected by filtration
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Outcomes
Product
Details
Reaction Time |
12 h |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
S(=O)(=O)(O)CCCCCCCCCCNC(SC)=S
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
